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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B031712

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of N-tert-
Butoxycarbonyl-D-2-pyridylalanine, commonly referred to as Boc-D-2-Pal-OH. This non-
proteinogenic amino acid is a critical building block in contemporary peptide synthesis and drug
discovery, valued for its capacity to introduce a pyridyl moiety, which can confer unique
structural and functional characteristics to novel therapeutic peptides.

Core Physicochemical Data

The melting and boiling points are crucial physical constants for the identification and purity
assessment of a substance. The data for Boc-D-2-Pal-OH are summarized below.
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Property Value Source(s)
Melting Point 140-146 °C [1]
145-152 °C [21[3]

Boiling Point 436.9 °C at 760 mmHg [2]
Molecular Formula C13H18N204 [1112114]
Molecular Weight 266.29 g/mol [2][4]

CAS Number 98266-32-1 [1][21[3]
Appearance White powder [1]

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the melting and boiling points of organic compounds such as Boc-D-2-Pal-OH.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. For a pure crystalline compound, this transition occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:
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e Sample Preparation: A small amount of Boc-D-2-Pal-OH is finely ground using a mortar and
pestle to ensure a uniform patrticle size.

e Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed
end, aiming for a sample height of 1-2 mm.[1][5]

o Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is aligned with the thermometer bulb.[1] This assembly is then placed in the heating
block of a melting point apparatus or immersed in an oil bath (Thiele tube).

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute, as the temperature approaches the expected melting point.[6]

o Data Recording: Two temperatures are recorded:
o Ti: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the entire sample has completely melted.

» Melting Point Range: The melting point is reported as the range between T1 and T2. For a
pure compound, this range is typically narrow (0.5-1.0 °C).[6] A broad melting range often
indicates the presence of impurities.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Fusion tube or small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)
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e Clamps and stand
Procedure:

o Sample Preparation: A small amount of the liquid organic compound is placed into a fusion
tube. Since Boc-D-2-Pal-OH is a solid at room temperature, it would first need to be melted
or dissolved in a suitable high-boiling solvent if this method were to be adapted. However,
the reported boiling point suggests it is determined under specific conditions (760 mmHg)
likely using distillation or other advanced methods due to the high temperature. The following
is a general protocol for liquids.

o Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)
into the liquid within the fusion tube.[2][7]

o Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then heated in an aluminum block
or oil bath.[4][7]

e Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as a stream of bubbles. Heating is
continued until a continuous and rapid stream of bubbles emerges from the capillary tip.[3]

» Data Recording: The heat source is then removed, and the liquid is allowed to cool. The
temperature at which the bubbling stops and the liquid begins to enter the capillary tube is
recorded as the boiling point.[3]

Logical Workflow: Boc-D-2-Pal-OH in Solid-Phase
Peptide Synthesis

Boc-D-2-Pal-OH is a key reagent in Boc-chemistry for solid-phase peptide synthesis (SPPS).
This process allows for the stepwise construction of a peptide chain while it is anchored to an
insoluble resin support. The diagram below illustrates the fundamental cycle of incorporating an
amino acid like Boc-D-2-Pal-OH into a growing peptide chain.
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Caption: A simplified workflow for Boc solid-phase peptide synthesis (SPPS).

This workflow demonstrates the iterative nature of SPPS. The cycle begins with the removal of
the acid-labile Boc protecting group from the N-terminus of the resin-bound peptide. Following
neutralization, the next Boc-protected amino acid, in this case, Boc-D-2-Pal-OH, is activated
and coupled to the newly exposed amine. A wash step removes excess reagents, and the
elongated peptide is ready for the next cycle. This process is repeated until the desired peptide
sequence is assembled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Boc-D-
2-Pal-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031712#boc-d-2-pal-oh-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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